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Introduction

Single-walled carbon nanotubes (SWCNTs) produced by NoPo Nanotechnologies via the High-
Pressure Carbon Monoxide (HIPCO®) process offer unique properties for biomedical
applications, including drug delivery.[1][2] These SWCNTs possess a small diameter, typically
ranging from 0.8 to 1.2 nm, and a high degree of purity after undergoing a proprietary halogen
purification technique to remove catalyst particles.[3][4] Their high surface area, ability to
penetrate cellular membranes, and potential for surface functionalization make them attractive
candidates for carrying therapeutic agents.[1]

This document provides detailed protocols for the covalent and non-covalent functionalization
of NoPo HIPCO® SWCNTs. It also includes methods for characterizing the functionalized
nanotubes, quantifying drug loading, and assessing cytotoxicity. The provided information is
intended to serve as a comprehensive guide for researchers developing novel carbon
nanotube-based drug delivery systems.

Properties of NoPo HIPCO® SWCNTs

A thorough understanding of the starting material is crucial for successful functionalization and
application. NoPo HIPCO® SWCNTs have been characterized and compared to the well-
established Rice University HiPco SWCNTs, showing a smaller average diameter and lower
catalyst content.[4]
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Property Specification Characterization Method(s)

Raman Spectroscopy,

Transmission Electron
Average Diameter 0.8-1.2nm Microscopy (TEM), Atomic

Force Microscopy (AFM)[3][4]

[5]

Thermogravimetric Analysis

Purity (Carbon Content) >85% (raw), >95% (purified)
(TGA)[3][4]
] Scanning Electron Microscopy
Morphology Bundled, rope-like structures
(SEM), TEM[4][5]
G/D Ratio (as-produced) ~25-30 Raman Spectroscopy[5]
Moisture Content <0.5 wt% TGA[3]

Caption: Key properties of NoPo HIPCO® Single-Walled Carbon Nanotubes.

Covalent Functionalization Protocol: Carboxylation
via Acid Treatment

Covalent functionalization introduces chemical groups onto the surface of SWCNTSs, providing
stable anchoring points for drug conjugation.[6] A common and effective method is acid
treatment to generate carboxylic acid (-COOH) groups.[7]

Experimental Workflow: Covalent Functionalization
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HiPCO® SWCNTs

i
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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